Cas no 175030-59-8 (4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl-)

• Product Name: 4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl-
• CAS No: 175030-59-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 111798
• Update Time: 2024-01-24

4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2,3-dihydro-6-(hydroxymethyl)-2-methyl-
• 4H-Pyran-4-one, 2,3-dihydro-6-(hydroxymethyl)-2-methyl- (9CI)

• Inchi： 1S/C7H10O3/c1-5-2-6(9)3-7(4-8)10-5/h3,5,8H,2,4H2,1H3
• InChI Key： FXGUGSUNHREWBM-UHFFFAOYSA-N
• SMILES： C1(C)OC(CO)=CC(=O)C1

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53